![molecular formula C17H13ClN4O2S2 B251043 N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide](/img/structure/B251043.png)
N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide, commonly known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins of the B-cell lymphoma 2 (Bcl-2) family. ABT-737 has been extensively studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.
Mechanism of Action
ABT-737 targets anti-apoptotic proteins of the N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide family, specifically this compound, Bcl-xL, and Bcl-w. These proteins play a crucial role in preventing apoptosis in cancer cells. ABT-737 binds to the BH3 domain of these proteins, preventing their interaction with pro-apoptotic proteins and leading to the activation of the apoptotic pathway.
Biochemical and Physiological Effects:
ABT-737 has been shown to induce apoptosis in cancer cells, leading to tumor regression in preclinical models. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy. However, ABT-737 has been found to have limited efficacy in some cancer types, such as colon cancer.
Advantages and Limitations for Lab Experiments
ABT-737 has been extensively studied in preclinical models, and its mechanism of action is well understood. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy. However, ABT-737 has been found to have limited efficacy in some cancer types, and its use in clinical settings is still under investigation.
Future Directions
1. Combination therapy: ABT-737 has been shown to enhance the efficacy of chemotherapy and radiation therapy, and further studies are needed to determine optimal combinations for different cancer types.
2. Resistance mechanisms: Resistance to ABT-737 has been observed in some cancer types, and further studies are needed to identify the underlying mechanisms and develop strategies to overcome resistance.
3. Development of new N-{[6-(acetylamino)-1,3-benzothiazol-2-yl]carbamothioyl}-4-chlorobenzamide inhibitors: ABT-737 targets only a subset of anti-apoptotic proteins of the this compound family, and the development of new inhibitors that target other family members may lead to improved efficacy in cancer therapy.
Synthesis Methods
The synthesis of ABT-737 involves the condensation of 4-chlorobenzoic acid with 2-aminothiophenol, followed by acetylation and coupling with 6-amino-1,3-benzothiazole-2-carboxylic acid. The resulting product is then treated with thionyl chloride and ammonia to obtain ABT-737.
Scientific Research Applications
ABT-737 has been studied extensively in preclinical models for its potential use in cancer therapy. It has been shown to induce apoptosis in a variety of cancer cell lines, including lymphoma, leukemia, and solid tumors. ABT-737 has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.
Properties
Molecular Formula |
C17H13ClN4O2S2 |
---|---|
Molecular Weight |
404.9 g/mol |
IUPAC Name |
N-[(6-acetamido-1,3-benzothiazol-2-yl)carbamothioyl]-4-chlorobenzamide |
InChI |
InChI=1S/C17H13ClN4O2S2/c1-9(23)19-12-6-7-13-14(8-12)26-17(20-13)22-16(25)21-15(24)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,19,23)(H2,20,21,22,24,25) |
InChI Key |
SLJQKHWIPABYGB-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.